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For researchers and professionals in drug development and clinical microbiology, accurate
differentiation of Gram-positive cocci is a critical step. This guide provides a comprehensive
comparison of the bacitracin susceptibility test for distinguishing Micrococcus species from
coagulase-negative Staphylococcus species, supported by experimental data and detailed
protocols.

Principle of Differentiation

The bacitracin susceptibility test hinges on the differential sensitivity of Micrococcus and
Staphylococcus to the antibiotic bacitracin. Bacitracin, a polypeptide antibiotic produced by
Bacillus subtilis, inhibits bacterial cell wall synthesis by interfering with the dephosphorylation of
the lipid carrier molecule bactoprenol, which is essential for the transport of peptidoglycan
precursors across the cell membrane. Micrococcus species are generally susceptible to low
concentrations of bacitracin, while Staphylococcus species are typically resistant.[1][2]

Performance of Bacitracin Susceptibility Testing

The effectiveness of the bacitracin susceptibility test is demonstrated by its high sensitivity and
specificity in differentiating between these two genera. The use of a 0.04 unit (U) bacitracin disk
is standard for this application.[1][3]
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Table 1: Performance Data for Bacitracin Susceptibility Testing (0.04 U Disk)

Experimental Protocol: Bacitracin Disk Diffusion
Test

This protocol outlines the standardized disk diffusion method for assessing bacitracin
susceptibility.

Materials:

Bacitracin disks (0.04 U)

e Mueller-Hinton Agar (MHA) or Blood Agar (BA) plates
e Pure, 18-24 hour culture of the test organism
 Sterile cotton swabs

» Sterile forceps

e Incubator (35-37°C)
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e Metric ruler
Procedure:

e Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity
standard.

o Plate Inoculation: Using a sterile cotton swab, streak the inoculum evenly over the entire
surface of the MHA or BA plate to create a confluent lawn of growth.

o Disk Placement: Aseptically apply a 0.04 U bacitracin disk to the surface of the inoculated
agar using sterile forceps. Gently press the disk to ensure complete contact with the agar.

 Incubation: Incubate the plates at 35-37°C for 18-24 hours in ambient air.[2]

o Result Interpretation: After incubation, measure the diameter of the zone of inhibition around

the bacitracin disk in millimeters.
o Susceptible (Micrococcus): A zone of inhibition of >10 mm is indicative of susceptibility.[4]

o Resistant (Staphylococcus): No zone of inhibition or a zone of <10 mm indicates

resistance.[4]

Results & Interpretation
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Experimental workflow for bacitracin susceptibility testing.
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Logical Differentiation Pathway

The bacitracin susceptibility test is a key step in a larger scheme for differentiating Gram-

positive, catalase-positive cocci.

Q

Catalase Test

Negative

Bacitracin Susceptibility Test
(0.04 U disk)

Susceptible

Click to download full resolution via product page

Logical pathway for differentiating Micrococcus.

Alternative and Confirmatory Tests

While the bacitracin susceptibility test is a reliable presumptive method, combining it with other
biochemical tests can provide a more definitive identification.
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» Modified Oxidase Test:Micrococcus species are typically positive, while Staphylococcus
species are negative.

o Furazolidone (100 pg disk) Susceptibility:Staphylococcus species are generally susceptible,
whereas Micrococcus species are resistant.

o Lysostaphin Susceptibility:Staphylococcus species are susceptible to lysis by lysostaphin,
while Micrococcus species are resistant.

The bacitracin susceptibility test remains a simple, cost-effective, and valuable tool in the
preliminary differentiation of Micrococcus from Staphylococcus. For definitive identification,
especially in clinical settings, a combination of tests is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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